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Compound of Interest

Compound Name: 3-Chloro-5-(trifluoromethyl)benzaldehyde

CAS No.: 477535-43-6

Cat. No.: B1587322

Get Quote

This guide is designed for researchers, scientists, and drug development professionals, providing in-depth technical support for the safe handling and

pharmaceuticals and agrochemicals, and its unique structure requires specific safety and handling protocols to ensure laboratory safety and experime

Section 1: Compound Identification & Hazard Profile (FAQs)
Q: What are the primary characteristics and hazards of 3-Chloro-5-(trifluoromethyl)benza
A: 3-Chloro-5-(trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde. The presence of chloro and trifluoromethyl groups on the benzene

irritation.[2][3] Inhalation may also lead to respiratory irritation.[2][3]

Expert Insight: The electron-withdrawing nature of both the chloro and trifluoromethyl groups makes the aldehyde group moderately reactive and susc

benzaldehyde.

Table 1: Physicochemical and Hazard Data

Property Value

Molecular Formula C₈H₄ClF₃O

Molecular Weight 208.56 g/mol

Appearance Colorless Liquid

Boiling Point 197 °C

Density 1.423 g/cm³

Hazard Statements Causes skin irritation, Causes serious eye irritation, May cause respirato

Signal Word Warning

Section 2: Handling and Storage - Troubleshooting & Best Practices
Q: What is the mandatory Personal Protective Equipment (PPE) for handling this compou
A: Due to its irritant nature, a comprehensive PPE protocol is non-negotiable.

Protocol: Donning PPE for Handling 3-Chloro-5-(trifluoromethyl)benzaldehyde

Lab Coat: A fully buttoned, flame-resistant lab coat must be worn to protect against splashes.

Eye Protection: Chemical splash goggles are mandatory. Standard safety glasses do not provide a sufficient seal against vapors or splashes.[2]

Gloves: Use nitrile rubber gloves. For prolonged operations or large quantities, consider double-gloving or using thicker, chemical-resistant gloves. 
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Work Area: All manipulations must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[3][4]

Causality: The aldehyde functional group can cause irritation upon contact with mucous membranes, such as those in the eyes and respiratory tract. T

essential.

Q: How should I properly store this chemical to ensure its stability and my safety?
A: Proper storage is critical for maintaining the compound's purity and preventing hazardous situations.

Temperature & Atmosphere: Store in a cool, dry, well-ventilated area, ideally between 2-8°C under an inert gas like argon or nitrogen.[1]

Container: Keep the container tightly closed to prevent moisture ingress and oxidation.[2][4]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and reducing agents.[4]

Expert Insight: Benzaldehydes are prone to autoxidation, where atmospheric oxygen converts the aldehyde to the corresponding benzoic acid. This is

degradation, preserving the compound's integrity for sensitive synthetic applications.

Q: I've noticed the liquid has developed some white solid. What is this, and is the reagen
A: The white solid is almost certainly 3-chloro-5-(trifluoromethyl)benzoic acid, the product of oxidation from exposure to air. For many reactions, a sma

sensitive to acidic impurities (e.g., certain Grignard reactions), the presence of this impurity could be detrimental. If purity is critical, it is recommended

Section 3: Spill and Exposure Management
Q: A small amount (<100 mL) of the compound spilled inside the fume hood. What is the 
A: Follow a structured spill response protocol immediately. Do not panic. The spill is contained within a controlled environment.

Protocol: Small-Scale Spill Cleanup

Alert Personnel: Inform others in the immediate vicinity of the spill.

Ensure PPE: Confirm you are wearing the appropriate PPE (lab coat, goggles, nitrile gloves).

Containment: Use an absorbent, inert material like vermiculite or sand to cover and contain the liquid. Do not use combustible materials like paper 

Collection: Carefully scoop the absorbed material into a designated, clearly labeled hazardous waste container.

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. All clean

Disposal: Seal the waste container and process it for disposal according to your institution's hazardous waste procedures.

Diagram: Spill Response Workflow
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Caption: Workflow for managing a small chemical spill within a fume hood.
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Q: What are the immediate first-aid measures for skin or eye contact?
A: Time is critical in minimizing injury from chemical exposure.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing any contaminated clothing.[

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] R

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3][5] If they feel unwell, call a poison center or doctor.[3][4]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterwards.[2] Seek immediate medical attention.[5][6]

Section 4: Waste Disposal
Q: What is the correct procedure for disposing of waste containing this compound?
A: 3-Chloro-5-(trifluoromethyl)benzaldehyde must be disposed of as hazardous chemical waste. Due to the presence of a halogen (chlorine), it mu

Expert Insight: Improper segregation of chemical waste has significant safety and financial consequences. Mixing halogenated waste with non-haloge

solvents can often be recycled or used for fuel blending, while halogenated waste requires high-temperature incineration.[9][10]

Protocol: Chemical Waste Accumulation

Select Container: Use a designated, properly vented, and chemically compatible container for halogenated organic waste.

Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.

Content Identification: Clearly write the full chemical name, "3-Chloro-5-(trifluoromethyl)benzaldehyde," and estimate its concentration or volume

Segregation: Do not mix this waste with non-halogenated organic waste, strong acids, bases, or oxidizers.[11]

Storage: Keep the waste container tightly closed except when adding waste. Store it in a designated satellite accumulation area away from heat or 

Disposal Request: Once the container is full or you are finished with the process, submit a request for pickup through your institution's Environment

Diagram: Waste Segregation Decision Tree
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Caption: Decision process for segregating halogenated organic chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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